Cas no 1706445-25-1 (Prop-2-yn-1-yl 3-bromo-4-((2-fluorobenzyl)oxy)benzoate)

• Product Name: Prop-2-yn-1-yl 3-bromo-4-((2-fluorobenzyl)oxy)benzoate
• CAS No: 1706445-25-1
• MF: C₁₇H₁₂BrFO₃
• MW: 363.177787780762
• CID: 5747899
• PubChem ID: 91682011
• Update Time: 2023-11-11

Prop-2-yn-1-yl 3-bromo-4-((2-fluorobenzyl)oxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Prop-2-yn-1-yl3-bromo-4-((2-fluorobenzyl)oxy)benzoate
• Prop-2-yn-1-yl 3-bromo-4-((2-fluorobenzyl)oxy)benzoate
• prop-2-yn-1-yl 3-bromo-4-[(2-fluorobenzyl)oxy]benzoate
• AKOS025131465
• 1706445-25-1

• Inchi： 1S/C17H12BrFO3/c1-2-9-21-17(20)12-7-8-16(14(18)10-12)22-11-13-5-3-4-6-15(13)19/h1,3-8,10H,9,11H2
• InChI Key： YICSHCSSAONVIU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC#C)C=CC=1OCC1C=CC=CC=1F

Computed Properties

• Exact Mass: 361.99538g/mol
• Monoisotopic Mass: 361.99538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų